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Compound of Interest

Compound Name: 5-Amino-2-fluoronicotinic acid

Cat. No.: B13012101

Get Quote

Methodology: UHPLC-UV (Assay) & LC-MS/MS (Trace Impurity) Analyte: 5-Amino-2-
fluoronicotinic acid (CAS: 1093382-72-9 / Analogous) Matrix: API Intermediates, Reaction

Mixtures, Biological Fluids[2]

Introduction & Chemical Context
5-Amino-2-fluoronicotinic acid is a critical scaffold in the synthesis of next-generation kinase

inhibitors and antibacterial agents.[2] Its quantification is often required in two distinct contexts:

High-Concentration Assay: Determining purity of the starting material (>98%).[2]

Trace Analysis: Monitoring it as a potential genotoxic impurity (GTI) or unreacted

intermediate in final drug substances (<10 ppm).[1][2]

Physicochemical Profile[1][2][3][4][5]
Structure: Pyridine ring substituted with -F (pos 2), -COOH (pos 3), and -NH₂ (pos 5).[2]

pKa Estimates: Carboxyl (~3.5), Aniline-like amine (~3.0), Pyridine Nitrogen (<1.0 due to F-

substitution).[2]
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Solubility: Soluble in DMSO, Methanol, and high-pH aqueous buffers; poor solubility in non-

polar solvents.

Analytical Strategy: The "Dual-Stream" Approach
We reject the "one-size-fits-all" approach.[1][2] Instead, we define two optimized workflows.

Workflow Logic Diagram

Sample Matrix Quantification Goal?

Method A: Assay/Purity
(>0.1% w/w)High Conc.

Method B: Trace/GTI
(<10 ppm)

Low Conc.

Column: Pentafluorophenyl (PFP)
Mechanism: Pi-Pi & F-F Interaction

Column: HILIC (Amide)
Mechanism: Partitioning

Detection: UV @ 265 nm

Detection: MS/MS (MRM)

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate chromatographic mode based on sensitivity

requirements.

Method A: HPLC-UV for Purity & Assay
Why this works: Standard C18 columns often fail to retain this polar molecule, leading to elution

in the void volume. We utilize a Pentafluorophenyl (PFP) stationary phase.[1][2] The fluorine

atoms on the column interact specifically with the fluorine on the analyte (halogen-halogen

interaction) and the pi-electron system of the pyridine ring, providing superior retention and

shape selectivity compared to C18.

Chromatographic Conditions
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Parameter Specification Rationale

Column

Kinetex F5 (PFP) or Ace C18-

PFP(150 x 4.6 mm, 2.6 µm or

3 µm)

PFP phases offer unique

selectivity for halogenated

aromatics and positional

isomers.[2]

Mobile Phase A
10 mM Ammonium Formate,

pH 3.0

Low pH suppresses carboxylic

acid ionization (keeping it

neutral/hydrophobic) to

increase retention.[1][2]

Mobile Phase B Acetonitrile

Aprotic solvent promotes

dipole-dipole interactions on

the PFP phase.[1][2]

Flow Rate 1.0 mL/min
Standard flow for 4.6mm ID

columns.[1][2]

Gradient

0-2 min: 5% B (Isocratic

hold)2-10 min: 5% -> 60%

B10-12 min: 60% -> 95% B

Initial low organic hold ensures

polar analytes bind to the

phase before elution.[2]

Detection UV @ 265 nm
The pyridine ring absorption

maximum.[1][2]

Column Temp 35°C
Improves mass transfer and

peak symmetry.[1][2]

Sample Preparation (Assay)[2][6]
Weighing: Accurately weigh 10.0 mg of sample.

Dissolution: Dissolve in 10 mL of Water:Methanol (90:10 v/v) containing 0.1% Formic Acid.

Note: Avoid 100% organic solvent as diluent to prevent peak distortion (strong solvent

effect).

Filtration: Filter through a 0.2 µm PTFE or Nylon syringe filter.

Injection: 5 µL.
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Method B: LC-MS/MS for Trace Quantification
Why this works: For trace analysis (ppm level), UV lacks specificity.[1][2] We use HILIC

(Hydrophilic Interaction Liquid Chromatography).[1][2] HILIC is ideal for 5-A-2-FNA because the

molecule is highly polar.[1][2] In high-organic mobile phases (HILIC conditions), the water layer

on the silica surface retains the polar analyte, eluting it after the matrix suppression zone.

LC-MS/MS Conditions[2][7]
Parameter Specification Rationale

Column

Waters BEH Amide or TSKgel

Amide-80(100 x 2.1 mm, 1.7

µm)

Amide phases are robust and

tolerate high pH if needed;

excellent for amino-acid-like

retention.[2]

Mobile Phase A
10 mM Ammonium Acetate in

Water, pH 9.0

High pH ensures the carboxylic

acid is ionized (COO-),

enhancing retention on the

Amide phase via ionic

interaction.

Mobile Phase B Acetonitrile:Water (95:5)

High organic content is

required for HILIC retention.[1]

[2]

Gradient
0-1 min: 90% B1-6 min: 90% -

> 50% B6-8 min: 50% B

"Reverse" gradient (high to low

organic) elutes polar

compounds later.[2]

Ion Source ESI Positive Mode (+ve)

Protonation of the

amine/pyridine nitrogen

([M+H]+).[2]

MRM Transition

157.0 -> 111.0

(Quantifier)157.0 -> 83.0

(Qualifier)

Loss of COOH (-46 Da) is a

common fragmentation

pathway for nicotinic acids.[2]

Sample Preparation (Trace)[2]
Extraction: Dissolve drug substance (100 mg/mL) in 100% Acetonitrile.
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Precipitation: If the matrix is biological (plasma), add 3 volumes of Acetonitrile to precipitate

proteins.[1][2]

Centrifugation: 10,000 x g for 10 mins.

Injection: 2 µL of the supernatant. Crucial: The sample solvent must be high organic (e.g.,

>80% ACN) to maintain peak shape in HILIC.

Validation Framework (Self-Validating System)
To ensure trustworthiness, the protocol includes specific acceptance criteria based on ICH

Q2(R1) guidelines.

System Suitability Test (SST)
Run these checks before every sample batch:

Retention Time Stability: ± 2.0% RSD (n=6 injections).[1][2]

Tailing Factor: < 1.5 (Critical for amino-pyridine compounds which tend to tail).[1][2]

Resolution: > 2.0 between 5-Amino-2-fluoronicotinic acid and its regioisomer (2-Amino-5-

fluoronicotinic acid) if present.

Linearity & Range
Assay: 80% to 120% of target concentration (e.g., 0.08 - 0.12 mg/mL).[2]

.[1][2]

Trace: LOQ (Limit of Quantitation) should be established at < 0.05% of the API

concentration.

Troubleshooting Guide: The "Why" Behind the
Failures
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Observation Root Cause Corrective Action

Peak Tailing

Secondary interactions

between the amine and

residual silanols on the

column.[2]

Add 5-10 mM Ammonium

Formate to the mobile phase.

The ammonium ions compete

for silanol sites, sharpening the

peak.

Split Peaks

Sample solvent is too strong

(e.g., 100% MeOH in a 5%

organic starting gradient).

Match the diluent to the

starting mobile phase (e.g., 5%

ACN in Water).

Retention Drift

pH instability causing the

analyte to toggle between ionic

states.[1][2]

Buffer Capacity: Ensure buffer

concentration is at least 10

mM. Verify pH of the aqueous

phase before adding organic

solvent.[1][2]

No Retention

(Method A) Phase collapse or

insufficient polarity contrast.[1]

[2]

Switch to PFP column.[1][2][3]

If using C18, add an ion-

pairing agent like

Hexanesulfonic Acid (10 mM),

though this is less MS-

compatible.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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